Cas no 1040643-72-8 (N-(4-{2-[(4-ethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(4-{2-[(4-ethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 1040643-72-8
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 6510241
• PubChem ID: 27378509
• Update Time: 2025-08-03

N-(4-{2-[(4-ethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(4-ethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• 1040643-72-8
• N-(4-(3-((4-ethoxyphenyl)amino)-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• VU0643936-1
• AKOS024509398
• F5463-0108
• N-[4-[3-(4-ethoxyanilino)-3-oxopropyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide

• Inchi： 1S/C20H20N4O4S/c1-2-28-16-7-4-14(5-8-16)22-18(26)10-6-15-12-29-20(23-15)24-19(27)13-3-9-17(25)21-11-13/h3-5,7-9,11-12H,2,6,10H2,1H3,(H,21,25)(H,22,26)(H,23,24,27)
• InChI Key： YNUNEVZBQLHXPY-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(NC=2)=O)=O)=NC(=C1)CCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 412.12052631g/mol
• Monoisotopic Mass: 412.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides